Cas no 1416723-00-6 (5-Isopropoxy-2-methylphenylboronic acid, pinacol ester)

• Product Name: 5-Isopropoxy-2-methylphenylboronic acid, pinacol ester
• CAS No: 1416723-00-6
• MF: C₁₆H₂₅BO₃
• MW: 276.178905248642
• MDL: MFCD27977091
• CID: 4764450
• Update Time: 2026-02-26

5-Isopropoxy-2-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Isopropoxy-2-methylphenylboronic acid, pinacol ester
• 5-Isopropoxy-2-methylphenylboronic acid pinacol ester
• 2-(5-Isopropoxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD27977091
• Inchi： 1S/C16H25BO3/c1-11(2)18-13-9-8-12(3)14(10-13)17-19-15(4,5)16(6,7)20-17/h8-11H,1-7H3
• InChI Key： WDOQOPRNMWSMDY-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 27.7

Additional information on 5-Isopropoxy-2-methylphenylboronic acid, pinacol ester

5-Isopropoxy-2-methylphenylboronic Acid, Pinacol Ester

The compound with CAS No. 1416723-00-6, commonly referred to as 5-Isopropoxy-2-methylphenylboronic acid, pinacol ester, is a highly specialized boronic acid derivative. This compound has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery due to its unique chemical properties and versatile applications. The pinacol ester form of this boronic acid is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in constructing complex molecular architectures.

5-Isopropoxy-2-methylphenylboronic acid is characterized by its aromatic ring substituted with an isopropoxy group at the 5-position and a methyl group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for various synthetic transformations. The presence of the boronic acid group enables this compound to participate in a wide range of coupling reactions, facilitating the construction of biaryls, heterobiaryls, and other functionalized aromatic systems.

Recent advancements in organoboron chemistry have further highlighted the importance of pinacol esters like this compound. The pinacol ester form stabilizes the boronic acid moiety, enhancing its reactivity and stability under reaction conditions. This stabilization is particularly beneficial in large-scale syntheses and in the preparation of sensitive intermediates for pharmaceutical applications.

One of the most notable applications of 5-Isopropoxy-2-methylphenylboronic acid, pinacol ester is in the synthesis of advanced materials. For instance, researchers have utilized this compound to develop novel π-conjugated systems with enhanced electronic properties. These systems hold promise for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices.

In the realm of drug discovery, this compound has been employed as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo regioselective coupling reactions has enabled chemists to construct complex scaffolds with high precision. For example, recent studies have demonstrated its utility in synthesizing potential anticancer agents with improved pharmacokinetic profiles.

The synthesis of 5-Isopropoxy-2-methylphenylboronic acid typically involves a multi-step process that begins with the preparation of the corresponding aryl halide. This is followed by a nucleophilic aromatic substitution or a palladium-catalyzed coupling reaction to introduce the boronic acid group. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In terms of safety data, 5-Isopropoxy-2-methylphenylboronic acid should be handled with care due to its reactivity under certain conditions. Proper protective equipment and adherence to standard laboratory protocols are essential when working with this compound.

Looking ahead, the continued exploration of 5-Isopropoxy-2-methylphenylboronic acid and its derivatives is expected to yield further breakthroughs in chemical synthesis and materials science. Its unique combination of reactivity and versatility positions it as an indispensable tool for researchers across various disciplines.